Cas no 64545-53-5 (Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]-)

Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]- structure
64545-53-5 structure
Product Name:Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]-
CAS No:64545-53-5
MF:C21H20S2
MW:336.513503074646
CID:1682346
PubChem ID:12341185
Update Time:2025-04-21

Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]-
    • 1-methylsulfanyl-2-[(4-methylsulfanylphenyl)-phenylmethyl]benzene
    • 1-(Methylsulfanyl)-2-{[4-(methylsulfanyl)phenyl](phenyl)methyl}benzene
    • 64545-53-5
    • DTXSID40491973
    • Inchi: 1S/C21H20S2/c1-22-18-14-12-17(13-15-18)21(16-8-4-3-5-9-16)19-10-6-7-11-20(19)23-2/h3-15,21H,1-2H3
    • InChI Key: HJWGCDXPKMFAKC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C(C1C=CC=CC=1)C1C=CC(=CC=1)SC

Computed Properties

  • Exact Mass: 336.1008
  • Monoisotopic Mass: 336.10064299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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